In harm's way: children's environmental health
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/B210561F
Abstract
2002 has been a landmark year for children's environmental health, with several major international conferences dedicated to the issue and the publication of numerous reports and studies. In this article we review how and why children's health has emerged as a key environmental policy issue and what the analytical sciences can contribute.
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